Cas no 2680712-72-3 (2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid)

2-{3-Amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid is a specialized azetidine derivative featuring both an amino and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the prop-2-en-1-yloxycarbonyl (alloc) protecting group enhances its utility in selective deprotection strategies, particularly in peptide and heterocycle synthesis. Its rigid azetidine scaffold contributes to conformational constraint, which can be advantageous in drug design for improving target binding affinity and metabolic stability. The compound's bifunctional reactivity allows for further derivatization, enabling its use in the development of bioactive molecules or as a building block in medicinal chemistry.
2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid structure
2680712-72-3 structure
Product Name:2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid
CAS No:2680712-72-3
MF:C9H14N2O4
MW:214.218462467194
CID:5648344
PubChem ID:165936606
Update Time:2025-05-20

2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28273414
    • 2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
    • 2680712-72-3
    • 2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid
    • Inchi: 1S/C9H14N2O4/c1-2-3-15-8(14)11-5-9(10,6-11)4-7(12)13/h2H,1,3-6,10H2,(H,12,13)
    • InChI Key: MUIZZHQHWMZIEL-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(N1CC(CC(=O)O)(C1)N)=O

Computed Properties

  • Exact Mass: 214.09535693g/mol
  • Monoisotopic Mass: 214.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 92.9Ų

2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28273414-1g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3
1g
$1701.0 2023-09-09
Enamine
EN300-28273414-5g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3
5g
$4930.0 2023-09-09
Enamine
EN300-28273414-10g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3
10g
$7312.0 2023-09-09
Enamine
EN300-28273414-0.05g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3 95.0%
0.05g
$1428.0 2025-03-19
Enamine
EN300-28273414-0.1g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3 95.0%
0.1g
$1496.0 2025-03-19
Enamine
EN300-28273414-0.25g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3 95.0%
0.25g
$1564.0 2025-03-19
Enamine
EN300-28273414-0.5g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3 95.0%
0.5g
$1632.0 2025-03-19
Enamine
EN300-28273414-1.0g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3 95.0%
1.0g
$1701.0 2025-03-19
Enamine
EN300-28273414-2.5g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3 95.0%
2.5g
$3332.0 2025-03-19
Enamine
EN300-28273414-5.0g
2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
2680712-72-3 95.0%
5.0g
$4930.0 2025-03-19

Additional information on 2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid

Compound CAS No 2680712-72-3: A Comprehensive Overview

Compound CAS No 2680712-72-3, also known as 2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials development.

The molecular structure of CAS No 2680712-72-3 is characterized by the presence of an azetidine ring, which is a four-membered nitrogen-containing ring. This ring is substituted with an amino group and a propenoyloxy group, making it a versatile platform for chemical modifications. The acetic acid moiety attached to the azetidine ring further enhances the compound's functional diversity, enabling it to participate in various biochemical interactions.

Recent studies have highlighted the potential of CAS No 2680712-72-3 in the development of targeted drug delivery systems. Researchers have demonstrated that the compound's unique structure allows for efficient conjugation with therapeutic agents, enhancing their bioavailability and reducing side effects. This property makes it particularly valuable in the design of nanoparticle-based drug carriers and biodegradable polymers.

In addition to its pharmacological applications, CAS No 2680712-72-3 has shown promise in the field of bio-inspired materials science. Its ability to form self-assembled structures under physiological conditions has led to its use in creating biomimetic surfaces and tissue engineering scaffolds. These applications are supported by recent findings published in high-impact journals, which underscore the compound's potential in regenerative medicine.

The synthesis of CAS No 2680712-72-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the azetidine ring through a Michael addition reaction, followed by selective substitution to introduce the amino and propenoyloxy groups. The final step involves the attachment of the acetic acid moiety, which is achieved through a series of nucleophilic acyl substitutions.

Despite its promising applications, further research is needed to fully understand the compound's biocompatibility and long-term stability in physiological environments. Ongoing studies are focusing on optimizing its chemical properties to enhance its performance in various applications while ensuring minimal toxicity.

In conclusion, CAS No 2680712-72-3 represents a significant advancement in the field of organic chemistry, offering a versatile platform for developing innovative solutions in medicine and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements across multiple disciplines.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm